Cas no 1806496-58-1 (5-Methoxy-2-(trifluoromethyl)pyridine-4-acetic acid)

• Product Name: 5-Methoxy-2-(trifluoromethyl)pyridine-4-acetic acid
• CAS No: 1806496-58-1
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4907464
• Update Time: 2025-10-07

5-Methoxy-2-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-(trifluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C9H8F3NO3/c1-16-6-4-13-7(9(10,11)12)2-5(6)3-8(14)15/h2,4H,3H2,1H3,(H,14,15)
• InChI Key： KXJMXIUJSIHSRO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=CN=1)OC)CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 1.2
• Topological Polar Surface Area: 59.4

Additional information on 5-Methoxy-2-(trifluoromethyl)pyridine-4-acetic acid

5-Methoxy-2-(trifluoromethyl)pyridine-4-acetic Acid (CAS No. 1806496-58-1): An Overview

5-Methoxy-2-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1806496-58-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 5-Methoxy-2-(trifluoromethyl)pyridine-4-acetic acid is composed of a pyridine ring substituted with a methoxy group at the 5-position and a trifluoromethyl group at the 2-position, with an acetic acid moiety attached to the 4-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological activities of 5-Methoxy-2-(trifluoromethyl)pyridine-4-acetic acid. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potential as a potent inhibitor of specific enzymes involved in various disease pathways. The compound has shown promising activity against kinases, which are key targets in cancer therapy and inflammatory diseases. This enzymatic inhibition property makes it a valuable lead compound for drug discovery efforts.

In addition to its enzymatic inhibition capabilities, 5-Methoxy-2-(trifluoromethyl)pyridine-4-acetic acid has been explored for its anti-inflammatory properties. Studies have indicated that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This property is particularly relevant in the context of chronic inflammatory conditions such as arthritis and asthma.

The synthetic accessibility of 5-Methoxy-2-(trifluoromethyl)pyridine-4-acetic acid is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the sequential addition of reagents to a pyridine scaffold, followed by selective functional group modifications. These synthetic strategies not only enhance the yield but also allow for the introduction of additional substituents, thereby expanding the scope for structural optimization.

The biological activity of 5-Methoxy-2-(trifluoromethyl)pyridine-4-acetic acid has also been evaluated in preclinical models. In vitro studies using cell lines have shown that it can effectively inhibit the growth of cancer cells by inducing apoptosis and disrupting cell cycle progression. Furthermore, in vivo studies in animal models have demonstrated its efficacy in reducing tumor size and improving survival rates. These findings underscore its potential as a therapeutic agent for cancer treatment.

Beyond its direct therapeutic applications, 5-Methoxy-2-(trifluoromethyl)pyridine-4-acetic acid has also been investigated as a tool compound in chemical biology research. Its ability to selectively modulate specific biological pathways makes it a valuable reagent for probing cellular mechanisms and validating drug targets. Researchers have utilized this compound to gain insights into the molecular basis of various diseases, contributing to the development of more targeted and effective therapies.

In conclusion, 5-Methoxy-2-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1806496-58-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.